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Compound of Interest

Compound Name: 1-Methoxyheptane

Cat. No.: B13389018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential uses of 1-
methoxyheptane as a non-polar solvent in various laboratory and research settings. Due to its

specific physicochemical properties, 1-methoxyheptane presents itself as a viable alternative

to conventional non-polar solvents, offering a unique balance of characteristics that can be

advantageous in certain applications.

Introduction to 1-Methoxyheptane
1-Methoxyheptane (also known as methyl heptyl ether) is a dialkyl ether with the chemical

formula C8H18O. Its structure, consisting of a methoxy group attached to a seven-carbon alkyl

chain, imparts a predominantly non-polar character, making it a suitable solvent for a range of

non-polar and moderately polar compounds. While not as commonly used as other ethers like

diethyl ether or tetrahydrofuran (THF), its properties suggest potential benefits in specific

synthetic, extractive, and analytical applications. One area of investigation for 1-
methoxyheptane includes its potential use as a surface modifier.[1]

Ethers, in general, are valued as solvents for their ability to dissolve a wide array of both polar

and non-polar substances, their relatively low boiling points for easy removal, and their low

reactivity, which prevents interference with many chemical reactions.[2]
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The utility of a solvent is largely determined by its physical and chemical properties. A summary

of the key properties of 1-methoxyheptane is presented below, alongside a comparison with

other common non-polar solvents.

Table 1: Physicochemical Properties of 1-Methoxyheptane and Common Non-polar Solvents

Property
1-
Methoxyhe
ptane

n-Hexane
Diethyl
Ether

Toluene

Cyclopentyl
Methyl
Ether
(CPME)

CAS Number 629-32-3 110-54-3 60-29-7 108-88-3 5614-37-9

Molecular

Formula
C8H18O C6H14 C4H10O C7H8 C6H12O

Molecular

Weight (

g/mol )

130.23 86.18 74.12 92.14 100.16

Boiling Point

(°C)
150.5 69 34.6 111 106

Density (g/mL

at 20°C)
~0.78 ~0.66 ~0.71 ~0.87 ~0.86

Flash Point

(°C)
35.8 -22 -45 4 -1

Water

Solubility
Very low Insoluble

Slightly

soluble (6.9

g/100 mL)

Insoluble
Low (1.1

g/100 mL)

Relative

Polarity
Low 0.009 0.117 0.099 Low

Note: Some data are estimated or collated from various sources. Exact values may vary.

The higher boiling point of 1-methoxyheptane compared to hexane and diethyl ether can be

advantageous for reactions requiring elevated temperatures, allowing for a wider operational
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range and potentially faster reaction kinetics. Its low water solubility is beneficial for efficient

phase separation in extraction processes.

Potential Applications
Based on its properties and by analogy with other dialkyl ethers, 1-methoxyheptane can be

considered for the following applications:

1-Methoxyheptane can serve as a reaction medium for various organic transformations,

particularly those involving non-polar reagents and intermediates.

Grignard Reactions: While ethers like diethyl ether and THF are standard solvents for

Grignard reactions due to their ability to solvate the magnesium center, the higher boiling

point of 1-methoxyheptane could be beneficial for reactions that are sluggish at lower

temperatures.

Palladium-Catalyzed Cross-Coupling Reactions: Non-polar solvents are often used in

common cross-coupling reactions like Suzuki and Heck couplings. The stability and higher

boiling point of 1-methoxyheptane could make it a suitable alternative to toluene or dioxane

in certain cases.

Reactions Requiring Inert Media: As an ether, 1-methoxyheptane is relatively inert and less

prone to peroxide formation than diethyl ether, making it a potentially safer option for

reactions sensitive to oxidation.

The low polarity and very low water solubility of 1-methoxyheptane make it a promising

candidate for liquid-liquid extractions.

Extraction of Natural Products: It can be used to extract non-polar compounds such as lipids,

essential oils, and other secondary metabolites from plant and microbial sources.

Work-up of Organic Reactions: In aqueous work-ups, 1-methoxyheptane can be used to

extract organic products from the aqueous phase, with the advantage of a clear and efficient

phase separation.

While not extensively documented, 1-methoxyheptane could potentially be used as a

component of the mobile phase in normal-phase chromatography for the separation of non-
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polar compounds. Its elution strength would likely be similar to that of other ethers or alkanes.

Experimental Protocols (Generalized)
The following are generalized protocols and should be optimized for specific applications.

Objective: To perform a Grignard reaction using 1-methoxyheptane as the solvent.

Materials:

Magnesium turnings

Alkyl or aryl halide

Aldehyde, ketone, or other electrophile

1-Methoxyheptane (anhydrous)

Iodine crystal (as initiator)

Apparatus: Three-necked round-bottom flask, reflux condenser, dropping funnel, nitrogen

inlet, magnetic stirrer.

Procedure:

Assemble the glassware and dry thoroughly in an oven. Allow to cool under a stream of dry

nitrogen.

Place the magnesium turnings and a crystal of iodine in the reaction flask.

Add a small amount of anhydrous 1-methoxyheptane.

In the dropping funnel, prepare a solution of the alkyl or aryl halide in anhydrous 1-
methoxyheptane.

Add a small portion of the halide solution to the magnesium. The reaction should initiate, as

indicated by a color change and gentle reflux.
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Once the reaction has started, add the remaining halide solution dropwise at a rate that

maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure

complete formation of the Grignard reagent.

Cool the reaction mixture to the desired temperature (e.g., 0 °C).

Add a solution of the electrophile in anhydrous 1-methoxyheptane dropwise.

After the addition, allow the reaction to proceed to completion (monitor by TLC).

Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

Perform an aqueous work-up and extract the product with 1-methoxyheptane or another

suitable solvent.

Dry the organic layer, remove the solvent under reduced pressure, and purify the product.

Objective: To extract a non-polar organic compound from an aqueous solution using 1-
methoxyheptane.

Materials:

Aqueous solution containing the target compound

1-Methoxyheptane

Separatory funnel

Beakers or flasks for collection

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

Pour the aqueous solution into a separatory funnel of appropriate size.
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Add a volume of 1-methoxyheptane to the separatory funnel. The optimal volume will

depend on the partition coefficient of the compound.

Stopper the funnel and invert it gently, making sure to vent frequently to release any

pressure buildup.

Shake the funnel vigorously for 1-2 minutes to ensure thorough mixing of the two phases.

Place the funnel in a ring stand and allow the layers to separate completely. 1-
Methoxyheptane is less dense than water and will form the upper layer.

Drain the lower aqueous layer into a beaker.

Drain the upper organic layer (containing the extracted compound) into a separate flask.

For higher recovery, the aqueous layer can be returned to the separatory funnel and the

extraction process repeated with fresh 1-methoxyheptane.

Combine the organic extracts and dry over a suitable drying agent.

Filter or decant the dried organic solution and remove the 1-methoxyheptane by rotary

evaporation to isolate the product.

Safety and Handling
Flammability: 1-Methoxyheptane is a flammable liquid and should be handled away from

ignition sources.

Inhalation: Avoid inhaling vapors. Use in a well-ventilated area or a fume hood.

Skin and Eye Contact: Avoid contact with skin and eyes. Wear appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Disposal: Dispose of in accordance with local, state, and federal regulations for flammable

organic solvents.
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Visualizations

Key Properties of an Effective Non-Polar Solvent Leads to Suitability in Various Applications
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Logical relationship between solvent properties and applications.
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Start: Aqueous solution with target compound in a separatory funnel

Add 1-Methoxyheptane

Shake and Vent

Allow Layers to Separate

Collect Upper Organic Layer (1-Methoxyheptane) Re-extract Aqueous Layer (Optional)

Combine Organic Layers

Dry with Anhydrous Salt (e.g., Na2SO4)

Filter or Decant

Evaporate Solvent (Rotary Evaporator)

Isolated Non-Polar Product
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Experimental workflow for liquid-liquid extraction.
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Conclusion
1-Methoxyheptane possesses a set of physicochemical properties that make it a potentially

valuable non-polar solvent for various applications in research and development. Its higher

boiling point, low water solubility, and likely reduced tendency to form peroxides compared to

some other ethers are notable advantages. While specific documented applications in the

scientific literature are currently limited, the generalized protocols and comparative data

provided here offer a solid foundation for researchers to explore its use as a greener and

effective alternative to conventional non-polar solvents in their work. Further investigation into

its solubility characteristics and performance in a wider range of chemical reactions is

warranted to fully establish its utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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